Cas no 58437-68-6 (tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol)

• Product Name: tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol
• CAS No: 58437-68-6
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 948512
• PubChem ID: 90806
• Update Time: 2025-04-19

tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol Chemical and Physical Properties

Names and Identifiers

• tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol
• 2,2,6-trimethyl-6-(4-methylcyclohex-3-en-1-yl)oxan-3-ol
• EINECS 261-249-0
• DTXSID90945219
• CHEBI:197106
• alpha-Bisabolol oxide
• J-014767
• alpha-Bisabolol oxide A
• NS00050928
• SCHEMBL14879741
• (-)-alpha-Bisabolol oxide A
• 58437-68-6
• FT-0775548
• WJHRAVIQWFQMKF-UHFFFAOYSA-N
• DB-309406

• Inchi： 1S/C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(2,3)17-15/h5,12-13,16H,6-10H2,1-4H3
• InChI Key： WJHRAVIQWFQMKF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(CCC1(C)C1CC=C(C)CC1)O

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes